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Compound of Interest

Compound Name: SGC-CLK-1

Cat. No.: B1232169

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SGC-CLK-1, a potent and selective inhibitor of
Cdc2-like kinases (CLK1, CLK2, and CLK4). Adherence to these procedures is vital for
ensuring laboratory safety and maintaining experimental integrity.

Summary of Key Compound Information

For quick reference, the following table summarizes the essential quantitative data for SGC-
CLK-1.
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Property Value Source(s)

--INVALID-LINK--, --INVALID-

CAS Number 748142-15-6
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C19H15F3N60O2
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 416.4 g/mol
LINK--
Appearance A solid, white to beige powder --INVALID-LINK--

DMSO: 2 mg/mL (warmed),
--INVALID-LINK--, --INVALID-

Solubility Sparingly soluble in DMSO: 1- LINK
10 mg/mL
2-8°C (short-term), -20°C --INVALID-LINK--, --INVALID-
Storage Temperature
(long-term) LINK--
Stability > 4 years when stored at -20°C ~ --INVALID-LINK--
Storage Class 11 - Combustible Solids --INVALID-LINK--
Water Hazard Class (WGK) 3 - Severe hazard to waters --INVALID-LINK--

Personal Protective Equipment (PPE) and Safety
Precautions

Given that SGC-CLK-1 is a potent bioactive compound, appropriate PPE must be worn at all
times during handling. The full toxicological properties of this compound are not known, and it
should be handled with caution.
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PPE Item Specification

Nitrile gloves should be worn. Double-gloving is
Gloves recommended when handling the solid or

concentrated solutions.

Eye Protection ANSI-approved safety glasses or goggles.

A standard laboratory coat must be worn and
Lab Coat
buttoned.

For handling larger quantities of the powder or if
Respiratory aerosolization is possible, a NIOSH-approved

respirator is recommended.

Engineering Controls:

e Fume Hood: All weighing and solution preparation of SGC-CLK-1 should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

e Ventilation: Ensure adequate general laboratory ventilation.
Hygiene Practices:

» Avoid inhalation of dust and contact with skin and eyes.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

Experimental Protocol: Preparation of Stock
Solutions

This protocol provides a general method for preparing a stock solution of SGC-CLK-1 for use in
cell-based assays.

Materials:

 SGC-CLK-1 solid
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e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of SGC-CLK-1
into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., for a 10 mM stock solution, add the corresponding volume of
DMSO to your weighed solid).

» Dissolution: Gently vortex or sonicate the solution until the solid is completely dissolved.
Warming may be necessary to achieve full dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to
six months.[1]

Operational and Disposal Plans

Proper disposal of SGC-CLK-1 and associated waste is critical to prevent environmental
contamination and ensure a safe laboratory environment.

Solid Waste Disposal:

¢ Collect any unused or waste SGC-CLK-1 powder in its original container or a clearly labeled,
sealed container.

o Label the container with "Hazardous Waste," the full chemical name ("SGC-CLK-1"), and the
CAS number (748142-15-6).

o Place the sealed container in a designated solid chemical waste receptacle.
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Liquid Waste Disposal (Solutions):

Do not dispose of solutions containing SGC-CLK-1 down the drain.

e Collect all liquid waste, including unused stock solutions and experimental residues, in a
designated hazardous liquid waste container compatible with the solvent (e.g., a
polyethylene container for DMSO solutions).

o Clearly label the liquid waste container with "Hazardous Waste," the full chemical name
("SGC-CLK-1"), the solvent (e.g., "DMSQ"), and the approximate concentration.

o Keep the waste container sealed when not in use and store it in a secondary containment
bin within a well-ventilated area, such as a fume hood.

Contaminated Labware and PPE Disposal:

e Any labware (e.qg., pipette tips, microfuge tubes) or PPE (e.g., gloves) that has come into
direct contact with SGC-CLK-1 should be considered contaminated.

» Dispose of these items in a designated solid hazardous waste stream, separate from regular
trash.

« If necessary, decontaminate glassware with an appropriate solvent (e.g., ethanol or
isopropanol), and collect the rinse as hazardous liquid waste.

Final Disposal:

o Arrange for the pickup of all hazardous waste containers by your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

» Follow all institutional and local regulations for the final disposal of chemical waste.

Visualized Workflows and Pathways
SGC-CLK-1 Handling Workflow
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SGC-CLK-1 Handling Workflow
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Caption: Workflow for the safe handling of SGC-CLK-1 from receipt to disposal.
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SGC-CLK-1 Signaling Pathway Inhibition

SGC-CLK-1 Mechanism of Action
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Caption: SGC-CLK-1 inhibits CLK kinases, preventing SR protein phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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